Cas no 595570-54-0 (Tert-butyl 2-(2-cyanophenyl)acetate)

Tert-butyl 2-(2-cyanophenyl)acetate is a versatile intermediate in organic synthesis, particularly valued for its utility in pharmaceutical and fine chemical applications. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The 2-cyanophenyl moiety provides a reactive handle for further functionalization, enabling transformations such as hydrolysis, reduction, or cyclization. This compound is often employed in the preparation of bioactive molecules, including heterocyclic scaffolds. Its well-defined reactivity and compatibility with a range of reagents make it a reliable choice for researchers seeking efficient synthetic pathways. Storage under inert conditions is recommended to maintain stability.

Tert-butyl 2-(2-cyanophenyl)acetate structure

595570-54-0 structure

Product Name:Tert-butyl 2-(2-cyanophenyl)acetate

CAS No:595570-54-0

MF:C₁₃H₁₅NO₂

MW:217.263703584671

CID:3166829

PubChem ID:11390317

Update Time:2025-05-28

Tert-butyl 2-(2-cyanophenyl)acetate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl2-(2-cyanophenyl)acetate
- 595570-54-0
- Tert-butyl 2-(2-cyanophenyl)acetate
- Inchi： 1S/C13H15NO2/c1-13(2,3)16-12(15)8-10-6-4-5-7-11(10)9-14/h4-7H,8H2,1-3H3
- InChI Key： AMGLMYVCNUOVDX-UHFFFAOYSA-N
- SMILES： O(C(CC1C=CC=CC=1C#N)=O)C(C)(C)C

Computed Properties

Exact Mass: 217.110278721Da
Monoisotopic Mass: 217.110278721Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 50.1Å²

Tert-butyl 2-(2-cyanophenyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019118418-5g	tert-Butyl 2-(2-cyanophenyl)acetate	595570-54-0	97%	5g	$716.90	2023-09-01
Alichem	A019118418-10g	tert-Butyl 2-(2-cyanophenyl)acetate	595570-54-0	97%	10g	$975.52	2023-09-01
Alichem	A019118418-25g	tert-Butyl 2-(2-cyanophenyl)acetate	595570-54-0	97%	25g	$1704.48	2023-09-01
Crysdot LLC	CD12057448-1g	tert-Butyl 2-(2-cyanophenyl)acetate	595570-54-0	97%	1g	$842	2024-07-24